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Compound of Interest

Compound Name: Mal-PEG3-NHS ester

Cat. No.: B608837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the heterobifunctional crosslinker, Maleimide-

PEG3-N-hydroxysuccinimide ester (Mal-PEG3-NHS ester). It details its chemical properties,

reaction mechanisms, and applications in bioconjugation, with a focus on producing stable and

effective bioconjugates for research and therapeutic development.

Introduction to Mal-PEG3-NHS Ester
Mal-PEG3-NHS ester is a versatile crosslinking reagent widely used in bioconjugation to link

two biomolecules, typically a protein and another molecule such as a drug, peptide, or

oligonucleotide.[1][2] Its structure features three key components: a maleimide group, a short

polyethylene glycol (PEG) spacer, and an N-hydroxysuccinimide (NHS) ester. This combination

of reactive groups and a hydrophilic spacer makes it a valuable tool in the development of

antibody-drug conjugates (ADCs), targeted drug delivery systems, and various labeled proteins

for diagnostic and research applications.[1][3]

The maleimide group specifically and efficiently reacts with sulfhydryl (thiol) groups, commonly

found in cysteine residues of proteins, to form a stable thioether bond.[4] The NHS ester, on the

other hand, is highly reactive towards primary amines, such as the N-terminus of a protein or

the side chain of lysine residues, forming a stable amide bond. The short, hydrophilic PEG3

spacer, consisting of three ethylene glycol units, enhances the solubility of the crosslinker and

the resulting conjugate in aqueous solutions, and can reduce steric hindrance between the

conjugated molecules.
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Chemical Properties and Structure
The chemical and physical properties of Mal-PEG3-NHS ester are summarized in the table

below. It is crucial to handle this reagent with care, as the NHS ester is moisture-sensitive and

can hydrolyze over time, rendering it inactive.

Property Value Reference(s)

Chemical Formula C17H22N2O9

Molecular Weight 398.37 g/mol

Purity Typically >95%

Appearance White to off-white solid or liquid

Solubility

Soluble in organic solvents

(DMSO, DMF), limited

solubility in aqueous buffers.

Storage Conditions
-20°C in a dry, dark

environment.

Reaction Mechanism and Experimental Workflow
The bioconjugation process using Mal-PEG3-NHS ester is typically a two-step reaction. First,

the NHS ester reacts with the primary amines on one biomolecule. Subsequently, the

maleimide group of the now-modified biomolecule reacts with the sulfhydryl group on a second

biomolecule.
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Step 1: NHS Ester Reaction with Amine

Step 2: Maleimide Reaction with Thiol

Protein 1
(with Lysine, -NH2)

Protein 1-PEG3-Maleimide

 pH 7.2-8.5 
 Room Temp, 30-60 min 

Mal-PEG3-NHS Ester

NHS (leaving group)

Protein 1-PEG3-Protein 2/Drug
(Stable Thioether Bond)

 pH 6.5-7.5 
 Room Temp, 1-4 hours 

Protein 2 / Drug
(with Cysteine, -SH)

NHS Ester Reaction

Maleimide Reaction

R1-NH2

R1-NH-CO-PEG3-Maleimide+

Maleimide-PEG3-O-NHS

NHS-OH+

R2-SH R1-NH-CO-PEG3-S-R2

+

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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